2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}-1,2-diphenylethanone

• IUPAC Name: 2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1,2-diphenylethanone
• InChI: InChI=1S/C23H18N2O2S/c1-16-12-14-19(15-13-16)22-24-25-23(27-22)28-21(18-10-6-3-7-11-18)20(26)17-8-4-2-5-9-17/h2-15,21H,1H3
• InChI Key: WMEKAPXKGWIMJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SC(C3=CC=CC=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H18N2O2S
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

1,3,4-oxadiazole derivatives, including the compound , are synthesized through a variety of methods. A common approach involves the reaction of appropriate precursors under specific conditions to introduce the oxadiazole ring. For instance, the synthesis of π-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives has been achieved in high yields, showcasing the versatility of synthetic strategies for accessing these compounds (Wang et al., 2006).

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazole derivatives is characterized by the presence of the oxadiazole ring, which significantly influences the compound's electronic and optical properties. X-ray crystallography and computational studies provide insights into the geometrical parameters and electronic structures of these compounds. For example, structural analysis has revealed that these molecules can adopt nearly planar configurations, facilitating π-conjugation and contributing to their stability and optoelectronic properties (Xu et al., 2005).

Chemical Reactions and Properties

1,3,4-oxadiazole derivatives undergo a range of chemical reactions, reflecting their reactive nature. These reactions include cycloadditions, substitutions, and transformations that can be exploited to further modify the compounds or tune their properties for specific applications. The reactivity patterns of these compounds are influenced by the electron-withdrawing effect of the oxadiazole ring, which can affect their interaction with various reagents and substrates (Paepke et al., 2009).

Physical Properties Analysis

The physical properties of 1,3,4-oxadiazole derivatives, including the compound of interest, are closely related to their molecular structure. These compounds often exhibit high thermal and photostability, making them suitable for applications that require materials to withstand harsh conditions. The crystal packing and intermolecular interactions within these compounds can also influence their physical properties, including melting points and solubility (Sharma et al., 2016).

Chemical Properties Analysis

The chemical properties of 1,3,4-oxadiazole derivatives are marked by their electronic and optical behaviors. These compounds often display significant photoluminescence, charge-transport capabilities, and electron-accepting abilities, which are attributed to the electron-withdrawing nature of the oxadiazole ring. Such properties are essential for their potential use in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells (Thippeswamy et al., 2021).